Cas no 33156-92-2 (6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene)

6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene structure
33156-92-2 structure
Product Name:6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
CAS No:33156-92-2
MF:C11H16
MW:148.244743347168
CID:1460350
PubChem ID:5367429
Update Time:2025-04-20

6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene Chemical and Physical Properties

Names and Identifiers

    • 6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
    • 6-[(1Z)-1-Butenyl]-1,4-cycloheptadiene
    • 6-[(Z)-1-Butenyl]-1,4-cycloheptadiene
    • 33156-92-2
    • KIFXGGYCNMHCSX-BAQGIRSFSA-N
    • 6-(1-BUTENYL)-1,4-CYCLOHEPTADIENE (S-(Z))
    • Inchi: 1S/C11H16/c1-2-3-8-11-9-6-4-5-7-10-11/h3-4,6-8,10-11H,2,5,9H2,1H3/b8-3-
    • InChI Key: KIFXGGYCNMHCSX-BAQGIRSFSA-N
    • SMILES: C1(/C=C\CC)C=CCC=CC1

Computed Properties

  • Exact Mass: 148.12528
  • Monoisotopic Mass: 148.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.7

Experimental Properties

  • Density: 0.908
  • Boiling Point: 207.4°C at 760 mmHg
  • Flash Point: 63.5°C
  • Refractive Index: 1.548
  • PSA: 0
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